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Technical Support Center: Ferric Tartrate Method
for Cellulose Viscosity
Welcome to the technical support center for optimizing ferric tartrate concentration in cellulose

viscosity measurements. This resource provides researchers, scientists, and drug development

professionals with detailed troubleshooting guides, frequently asked questions (FAQs), and

experimental protocols to ensure accurate and repeatable results.

Frequently Asked Questions (FAQs)
Q1: What is the ferric tartrate method for cellulose viscosity measurement? A1: The ferric
tartrate method uses an alkaline solution of a ferric-sodium tartrate complex (FeTNa) to

dissolve cellulose.[1] Once dissolved, the viscosity of the cellulose solution is measured,

typically with a capillary viscometer. This viscosity measurement provides an indication of the

average degree of polymerization (DP) and molecular weight of the cellulose.[2][3]

Q2: Why use ferric tartrate instead of other solvents like cupriethylenediamine (CED)? A2:

While cupriethylenediamine (CED) is a widely used solvent for cellulose viscosity and is

specified in standard methods like TAPPI T230, ferric tartrate offers certain advantages.[4][5]

Alkaline sodium ferric tartrate is considered a very good solvent for cellulose and is relatively

insensitive to atmospheric degradation during the dissolution process.[6] The choice of solvent

often depends on specific experimental goals, available equipment, and historical data for

comparison.
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Q3: What is the general composition of the ferric tartrate solvent? A3: The solvent is an

alkaline solution containing a complex of iron (III) and sodium tartrate. A common preparation

involves dissolving sodium tartrate and a ferric salt (like ferric nitrate or chloride) in water,

followed by the slow addition of a concentrated sodium hydroxide (NaOH) solution at a low

temperature.[6][7] The final solution typically contains a specific concentration of free NaOH.[6]

Q4: How does cellulose concentration affect the viscosity measurement? A4: The viscosity of

the cellulose-ferric tartrate solution is highly dependent on the cellulose concentration. As the

concentration of cellulose increases, the solution viscosity rises sharply.[6] It is crucial to work

within a practical concentration range that allows for accurate measurement without exceeding

the solubility limit of the cellulose or the operational range of the viscometer.

Q5: Is there a standard test method for the ferric tartrate procedure? A5: While TAPPI T230 is

a well-established standard for cellulose viscosity using the CED solvent, a similarly universal

standard for the ferric tartrate method is less commonly cited.[5][8] However, various research

papers and internal laboratory methods have established reliable protocols. The procedure

described by Valtasaari is a frequently referenced method for preparing the solvent.[6]

Troubleshooting Guide
Q: My cellulose sample is not dissolving completely. What could be the cause? A: Incomplete

dissolution can stem from several factors:

High Molecular Weight: Cellulose with a very high degree of polymerization (DP) is inherently

more difficult to dissolve.[1][9]

Incorrect Solvent Composition: The dissolving power of the FeTNa solution is dependent on

the concentrations of the ferric-tartrate complex and free sodium hydroxide. Ensure the

solvent was prepared correctly.

Insufficient Mixing/Time: Ensure vigorous and sustained stirring in a sealed container to

promote dissolution. For higher DP cellulose, longer dissolution times may be necessary.

Presence of Lignin: For wood pulps, a high lignin content can hinder dissolution. The

applicability of this method is best for bleached or low-lignin pulps.[5]
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Q: I am getting inconsistent or non-repeatable viscosity readings. What should I check? A:

Variability in viscosity readings often points to issues with either the solution preparation or the

measurement process:

Cellulose Degradation: The alkaline nature of the solvent can cause cellulose degradation if

not handled properly (e.g., prolonged exposure to air/oxygen or high temperatures). This

degradation lowers the molecular weight and, consequently, the viscosity.[1]

Solution Instability: The ferric tartrate complex can decompose, especially when exposed to

light or temperatures above 90°C.[6][10] Always use freshly prepared solutions or store them

properly (cool, dark conditions).

Inaccurate Temperature Control: Viscosity is highly sensitive to temperature. Ensure the

viscometer bath is maintained at a constant temperature (e.g., 25 ± 0.1 °C) throughout the

measurement.[11]

Incomplete Dissolution: Undissolved fibers or gel particles can clog the viscometer capillary

or lead to erroneous readings.[12] Filter the solution if necessary before measurement.

Q: The color of my ferric tartrate solution has changed. Is it still usable? A: A significant color

change, particularly if the solution is heated, can indicate the decomposition of the ferric-

tartrate complex.[10][13] It is recommended to discard the solution and prepare a fresh batch to

ensure reliable dissolving power and accurate results. The stock solution should be protected

from light to maintain its stability.[6]

Q: The viscosity of my solution seems too high and is difficult to measure. What can I do? A: An

excessively high viscosity usually means the cellulose concentration is too high for its

molecular weight.[6]

Reduce Cellulose Concentration: The most straightforward solution is to prepare a new

sample with a lower, precisely known concentration of cellulose.

Check for Contaminants: The presence of certain metal ions (e.g., alkaline earth metals) can

sometimes cause an abnormal increase in solution viscosity, a phenomenon known as the

"salt effect".[14]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://scholarworks.wmich.edu/engineer-senior-theses/78/
https://www.benchchem.com/product/b1599040?utm_src=pdf-body
https://2024.sci-hub.se/3894/e920ef5b6d5d233f26069a65634a9e63/smith1963.pdf
https://pubmed.ncbi.nlm.nih.gov/34662950/
https://www.mdpi.com/2076-3417/15/24/12925
https://www5.kau.se/sites/default/files/Dokument/subpage/2009/06/roland_agnemo_pdf_12767.pdf
https://www.benchchem.com/product/b1599040?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/34662950/
https://www.researchgate.net/publication/256974773_Investigation_of_the_spinnability_of_cellulosealkaline_ferric_tartrate_solutions
https://2024.sci-hub.se/3894/e920ef5b6d5d233f26069a65634a9e63/smith1963.pdf
https://2024.sci-hub.se/3894/e920ef5b6d5d233f26069a65634a9e63/smith1963.pdf
https://patents.google.com/patent/US3347689A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1599040?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Data Presentation: Solvent Composition
The optimal concentration of ferric tartrate and other components can vary depending on the

specific cellulose source and its degree of polymerization. The table below summarizes

component concentrations cited in the literature.

Component
Concentration /
Ratio

Source / Standard Notes

Ferric Iron (Fe) 0.15 M - 0.55 M [15]

The concentration can

be adjusted based on

the specific

application.

Free Sodium

Hydroxide (NaOH)
0.4 M - 5 M [15]

A final concentration

of 6% free NaOH is

also reported.[6]

Component Molar

Ratio

Fe : Tartaric Acid :

NaOH = 1 : 3.28 :

11.84

[15]

Provides a

stoichiometric basis

for preparing the

complex.

Stabilizer 5 g/L Sodium Tartrate [6]

Can be added to the

stock solution to

improve stability.

Cellulose

Concentration
0.5% (w/v) [5][8]

This is the standard

concentration for the

TAPPI T230 method

(using CED) and

serves as a good

starting point.

Experimental Protocols
Protocol 1: Preparation of Alkaline Ferric Tartrate (FeTNa) Solution
This protocol is based on the procedure described by Valtasaari.[6]
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Materials:

Sodium Tartrate (Na₂C₄H₄O₆·2H₂O)

Ferric Nitrate (Fe(NO₃)₃·9H₂O) or Ferric Chloride (FeCl₃)[7]

Sodium Hydroxide (NaOH)

Distilled or Deionized Water

Procedure:

Prepare Tartrate Solution: In a beaker, dissolve the required amount of sodium tartrate in

distilled water. Cool the solution to approximately 5°C in an ice bath. It is critical to protect

the solution from light from this point forward (e.g., by covering the beaker with aluminum

foil).

Add Ferric Salt: Slowly add the ferric nitrate to the chilled sodium tartrate solution while

stirring continuously.

Add Caustic Solution: Prepare a chilled, concentrated (e.g., 40%) sodium hydroxide solution.

Slowly add this chilled NaOH solution to the ferric-tartrate mixture. This step is exothermic;

maintain a low temperature with the ice bath and add the NaOH dropwise to prevent

overheating.

Final Dilution & Stabilization: Dilute the solution with cold distilled water to achieve the final

target concentrations of the complex and free NaOH. For enhanced stability, an additional 5

grams of sodium tartrate per liter of final solution can be added.[6]

Storage: Store the final stock solution in a dark, refrigerated container.

Protocol 2: Cellulose Viscosity Measurement
Procedure:

Sample Preparation: Weigh an amount of oven-dried cellulose pulp that will yield the desired

final concentration (e.g., 0.25 g for a 0.5% solution in a final volume of 50 mL).
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Dissolution: Place the weighed cellulose sample into a dissolution vial with a stir bar. Add the

calculated volume of the prepared FeTNa solution. Seal the vial tightly to prevent oxidation.

Stirring: Place the vial on a magnetic stirrer and mix vigorously until the cellulose is

completely dissolved. This may take from 30 minutes to several hours depending on the

pulp's DP.

Temperature Equilibration: Transfer the cellulose solution to a capillary viscometer (e.g.,

Cannon-Fenske or Ubbelohde type). Place the viscometer in a constant temperature water

bath set to 25.0 ± 0.1 °C and allow at least 15-30 minutes for the solution to reach thermal

equilibrium.[11]

Measurement: Measure the efflux time of the solution between the viscometer's calibration

marks. Perform at least three measurements that agree within a specified tolerance (e.g.,

±0.2 seconds).

Calculation: Calculate the kinematic viscosity from the average efflux time and the

viscometer constant. The relative viscosity can be determined by comparing the solution's

viscosity to that of the pure FeTNa solvent measured under the same conditions.
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Caption: Experimental workflow for cellulose viscosity measurement.
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Caption: Troubleshooting logic for inconsistent viscosity results.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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